(4-chloro-2-nitrophenyl){3-[(4-methyl-1,2,5-oxadiazol-3-yl)oxy]propyl}amine

• IUPAC Name: 4-chloro-N-[3-[(4-methyl-1,2,5-oxadiazol-3-yl)oxy]propyl]-2-nitroaniline
• InChI: InChI=1S/C12H13ClN4O4/c1-8-12(16-21-15-8)20-6-2-5-14-10-4-3-9(13)7-11(10)17(18)19/h3-4,7,14H,2,5-6H2,1H3
• InChI Key: OXOXTTZWHABPKW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NON=C1OCCCNC2=C(C=C(C=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C12H13ClN4O4
• Molecular Weight: 312.71 g/mol

Description

The compound contains several functional groups including a chloro-nitrophenyl group, an oxadiazole ring, and an amine group. These groups are common in many organic compounds and can contribute to various chemical properties and reactivities.

Synthesis Analysis

While the specific synthesis pathway for this compound is not available, compounds with similar functional groups are often synthesized through nucleophilic substitution reactions, ring-opening reactions, or condensation reactions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its functional groups. The presence of the chloro-nitrophenyl group and the oxadiazole ring could potentially influence the overall shape and electronic distribution of the molecule.

Chemical Reactions Analysis

The chemical reactivity of this compound would likely be influenced by its functional groups. For example, the nitro group is electron-withdrawing, which could make the phenyl ring more susceptible to electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the nitro group could increase the compound’s polarity, influencing its solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many compounds containing oxadiazole rings exhibit biological activity and are used in medicinal chemistry.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with all chemicals, appropriate safety precautions should be taken when handling this compound.

Future Directions

Future research could explore the potential applications of this compound, particularly in the field of medicinal chemistry given the presence of the oxadiazole ring.